Cas no 1019095-37-4 (N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide)

• Product Name: N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide
• CAS No: 1019095-37-4
• MF: C₂₄H₂₄N₄O₂S
• MW: 432.537963867188
• CID: 6430619
• PubChem ID: 25281998
• Update Time: 2025-07-09

N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide
• N-[2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-4-phenylbutanamide
• AKOS016364298
• F5030-0709
• 1019095-37-4
• N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-phenylbutanamide

• Inchi： 1S/C24H24N4O2S/c1-17-14-22(26-23(29)13-6-10-18-8-4-3-5-9-18)28(27-17)24-25-21(16-31-24)19-11-7-12-20(15-19)30-2/h3-5,7-9,11-12,14-16H,6,10,13H2,1-2H3,(H,26,29)
• InChI Key： VKQLHILUIPUHIL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=CC(OC)=C2)=CS1)(=O)CCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 432.16199719g/mol
• Monoisotopic Mass: 432.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 97.3Ų

Additional information on N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide

N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide: A Comprehensive Overview

The compound N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide, with the CAS number 1019095-37-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a thiazole ring, a pyrazole ring, and a butanamide group. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery. Its structure suggests that it may possess anti-inflammatory, antioxidant, or even anticancer properties. For instance, the presence of the thiazole ring is known to confer significant biological activity in various therapeutic areas. Similarly, the pyrazole moiety is often associated with anti-inflammatory effects, making this compound a compelling subject for further investigation.

One of the key features of this compound is its ability to interact with specific biological targets. Researchers have explored its potential as a modulator of enzyme activity or as a ligand for various receptors. For example, preliminary in vitro studies have indicated that this compound may inhibit certain kinases or modulate ion channels, which are critical in disease pathways such as cancer or neurodegenerative disorders.

The synthesis of N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of advanced synthetic techniques ensures high purity and structural integrity, which are essential for accurate biological testing and characterization.

In terms of applications, this compound has shown promise in preclinical models. For instance, studies have demonstrated its ability to reduce inflammation in animal models, suggesting potential therapeutic applications in conditions such as arthritis or inflammatory bowel disease. Additionally, its antioxidant properties may make it useful in combating oxidative stress-related disorders.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound. Scientists are exploring methods to enhance its bioavailability and reduce potential toxicity. These efforts are crucial for translating laboratory findings into clinical applications.

In conclusion, N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide represents a cutting-edge advancement in chemical design and drug discovery. Its unique structure and promising biological activities position it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound holds the potential to make significant contributions to the field of medicinal chemistry and beyond.